1,2,2-trichloro-3,3-dimethylbutane
Overview
Description
1,2,2-Trichloro-3,3-dimethylbutane, also known as 1,2,2-trimethyl-3-chlorobutane, is an important organic compound used in a variety of scientific and industrial applications. This compound is a versatile and useful reagent due to its unique properties and wide range of applications. It is a colorless liquid with a boiling point of 118°C and a melting point of -84°C. It is also highly flammable and can be used as a fuel in certain applications.
Scientific Research Applications
1,2,2-Trichloro-3,3-dimethylbutane has a wide range of scientific research applications. It is used as a reagent in organic synthesis, as a solvent for the extraction of lipophilic compounds, and as a fuel in certain applications. It is also used in the synthesis of pharmaceuticals, pesticides, and other chemicals. In addition, it is used in the synthesis of polymers, as a solvent in the production of polymers, and as a catalyst in certain reactions.
Mechanism of Action
The mechanism of action of 1,2,2-trichloro-3,3-dimethylbutane is not well understood. However, it is believed to act as an electron-withdrawing group, meaning that it can decrease the electron density of a molecule and thus increase the reactivity of the molecule. This is due to the presence of the three chlorine atoms, which are electron-withdrawing groups.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1,2,2-trichloro-3,3-dimethylbutane are not well understood. However, it is known to be toxic if ingested or inhaled and can cause irritation to the skin and eyes. In addition, it is believed to be a potential carcinogen, although more research is needed to confirm this.
Advantages and Limitations for Lab Experiments
The advantages of using 1,2,2-trichloro-3,3-dimethylbutane in lab experiments include its low cost, its high reactivity, and its wide range of applications. However, there are some limitations to using this compound in lab experiments. For example, it is highly flammable, and thus should be handled with caution. In addition, it can cause irritation to the skin and eyes, and should be used in a well-ventilated area.
Future Directions
There are a number of potential future directions for 1,2,2-trichloro-3,3-dimethylbutane. These include further research into its biochemical and physiological effects, its potential uses in the synthesis of pharmaceuticals and other chemicals, and its potential uses as a fuel. In addition, further research into its mechanism of action and its potential applications in the synthesis of polymers is needed. Finally, further research into its potential uses in the extraction of lipophilic compounds is also needed.
Synthesis Methods
1,2,2-Trichloro-3,3-dimethylbutane can be synthesized through a variety of methods, including the reaction of 1,2-dichloroethane with trimethylchlorosilane in the presence of a base. This reaction yields a mixture of 1,2,2-trichloro-3,3-dimethylbutane and 1,2,2-trichloro-1,1-dimethylbutane, which can be separated by fractional distillation. Another method involves the reaction of trichloromethylchlorosilane with 1,2-dichloroethane in the presence of a base. This reaction yields 1,2,2-trichloro-3,3-dimethylbutane as the main product.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 1,2,2-trichloro-3,3-dimethylbutane can be achieved through a multistep reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "2,3-dimethyl-2-butene", "Chlorine gas", "Aluminum chloride", "Hydrochloric acid", "Sodium hydroxide", "Diethyl ether" ], "Reaction": [ "Step 1: Chlorination of 2,3-dimethyl-2-butene with chlorine gas in the presence of aluminum chloride as a catalyst to form 1,2-dichloro-3,3-dimethylbutane.", "Step 2: Further chlorination of 1,2-dichloro-3,3-dimethylbutane with chlorine gas in the presence of aluminum chloride as a catalyst to form 1,2,2-trichloro-3,3-dimethylbutane.", "Step 3: Purification of the crude product by washing with hydrochloric acid and sodium hydroxide solutions to remove impurities.", "Step 4: Isolation of the desired product by extraction with diethyl ether and drying over anhydrous magnesium sulfate." ] } | |
CAS RN |
33814-33-4 |
Product Name |
1,2,2-trichloro-3,3-dimethylbutane |
Molecular Formula |
C6H11Cl3 |
Molecular Weight |
189.5 |
Purity |
95 |
Origin of Product |
United States |
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